Cas no 1389925-65-8 (tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate)

Tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate is a chemically stable intermediate widely used in pharmaceutical synthesis, particularly in the development of bioactive molecules. Its piperidine core and carbamate functionality make it a versatile building block for constructing complex heterocyclic compounds. The 2,6-dichlorobenzyl substituent enhances steric and electronic properties, facilitating selective modifications. This compound is valued for its high purity, consistent reactivity, and compatibility with a range of coupling and deprotection reactions. Its tert-butyloxycarbonyl (Boc) protecting group allows for controlled deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. Ideal for research and industrial applications requiring precision in drug discovery and medicinal chemistry.
tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate structure
1389925-65-8 structure
Product Name:tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate
CAS No:1389925-65-8
MF:C17H24Cl2N2O2
MW:359.290662765503
CID:4593222
Update Time:2025-06-13

tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate
    • Inchi: 1S/C17H24Cl2N2O2/c1-17(2,3)23-16(22)20-12-7-9-21(10-8-12)11-13-14(18)5-4-6-15(13)19/h4-6,12H,7-11H2,1-3H3,(H,20,22)
    • InChI Key: ZNPYEOAFRPNZDN-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CCN(CC2=C(Cl)C=CC=C2Cl)CC1

tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM301772-500mg
tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate
1389925-65-8 95%
500mg
$315 2022-09-29
Chemenu
CM301772-500mg
tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate
1389925-65-8 95%
500mg
$315 2021-08-18

Additional information on tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate

Research Brief on tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate (CAS: 1389925-65-8)

The compound tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate (CAS: 1389925-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and dichlorobenzyl substituent, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate as a precursor in the synthesis of novel sigma-1 receptor ligands. The research demonstrated that modifications to the piperidine ring and carbamate group could significantly enhance binding affinity and selectivity. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential, highlighting its utility in designing neuroprotective agents.

Another notable advancement was reported in ACS Chemical Neuroscience, where researchers employed tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate as a scaffold for developing inhibitors of monoamine oxidase B (MAO-B). The compound's structural flexibility allowed for the introduction of various pharmacophores, resulting in derivatives with improved inhibitory activity and reduced off-target effects. These findings underscore its versatility in addressing neurodegenerative disorders such as Parkinson's disease.

In addition to its pharmacological applications, recent synthetic chemistry studies have focused on optimizing the production of tert-butyl (1-(2,6-dichlorobenzyl)piperidin-4-yl)carbamate. A 2024 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route using catalytic hydrogenation and carbamate protection strategies. This methodological improvement is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability and blood-brain barrier permeability require further investigation. Future research directions may include structure-activity relationship (SAR) studies and pharmacokinetic profiling to enhance the therapeutic potential of this chemical entity.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd